Cas no 1261451-00-6 (2-methoxy-4-[3-(trifluoromethoxy)phenyl]benzoic Acid)

• Product Name: 2-methoxy-4-[3-(trifluoromethoxy)phenyl]benzoic Acid
• CAS No: 1261451-00-6
• MF: C₁₅H₁₁F₃O₄
• MW: 312.240655183792
• MDL: MFCD18322415
• CID: 1219039
• PubChem ID: 53228241
• Update Time: 2025-04-20

2-methoxy-4-[3-(trifluoromethoxy)phenyl]benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-[3-(trifluoromethoxy)phenyl]benzoic Acid
• 2-METHOXY-4-(3-TRIFLUOROMETHOXYPHENYL)BENZOIC ACID
• 3-Methoxy-3'-(trifluoromethoxy)[1,1'-biphenyl]-4-carboxylic acid
• MFCD18322415
• DTXSID40691774
• 2-Methoxy-4-(3-trifluoromethoxyphenyl)benzoic acid, 95%
• 1261451-00-6

• MDL： MFCD18322415
• Inchi： 1S/C15H11F3O4/c1-21-13-8-10(5-6-12(13)14(19)20)9-3-2-4-11(7-9)22-15(16,17)18/h2-8H,1H3,(H,19,20)
• InChI Key： FSNDLJNMQDKGQT-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C=CC(C(=O)O)=C(C=1)OC)(F)F

Computed Properties

• Exact Mass: 312.06094331g/mol
• Monoisotopic Mass: 312.06094331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 55.8Ų